4-Ethyl-2-fluorobenzonitrile

• Molecular Formula: C9H8FN
• Molecular Weight: 149.16 g/mol
• IUPAC Name: 4-ethyl-2-fluorobenzonitrile
• InChI: InChI=1S/C9H8FN/c1-2-7-3-4-8(6-11)9(10)5-7/h3-5H,2H2,1H3
• InChI Key: POZXQPWFEBKHJH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)C#N)F

Description

4-Ethyl-2-fluorobenzonitrile is a useful research compound. Its molecular formula is C9H8FN and its molecular weight is 149.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 4-ethynyl-2-fluoro-benzonitrile (1.29 g, 8.9 mmol) in EtOAc (30 mL) was placed in a Parr pressure bottle and palladium on carbon (130 mg of 10% on carbon) was added. The bottle was placed on the Parr hydrogenation apparatus and shaken under 10 psi of hydrogen pressure. After shaking for two hours the black suspension was filtered through a pad of Celite. The pad was washed thoroughly with EtOAc, and the combined filtrates were concentrated under reduced pressure. The residue was taken up in toluene and concentrated under reduced pressure to afford 4-ethyl-2-fluoro-benzonitrile (1.19 g, 89% yield). 1H-NMR (400 MHz, CDCl3): δ 7.55-7.50 (1H, m), 7.11-7.03 (2H, m), 2.72 (2H, q, J=7.6 Hz), 1.26 (3H, t, J=7.6 Hz).